N-(4-(benzyloxy)benzyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[(4-phenylmethoxyphenyl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O3/c1-23-19(24)12-11-18(22-23)20(25)21-13-15-7-9-17(10-8-15)26-14-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3,(H,21,25)
• InChI Key: MHEYCXBBBSDJDK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

N-(4-(benzyloxy)benzyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, also known as BZBC, is a small molecule compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

Synthesis and Antioxidant Activities

A study by Ahmad et al. (2012) synthesized two new series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, indicating a route for producing novel carboxamides based on the pyrazolobenzothiazine ring system. The compounds demonstrated moderate to significant antioxidant activities, suggesting their potential as templates for future development of biologically active compounds (Ahmad et al., 2012).

Analgesic and Anti-inflammatory Properties

Research by Ukrainets et al. (2018) on N-hetaryl(aryl)alkyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides revealed significant analgesic and anti-inflammatory properties among the synthesized compounds. This study emphasizes the correlation between molecular conformations and the potency of analgesic effects, suggesting these compounds as valuable for further analgesic and anti-inflammatory drug development (Ukrainets et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to target leukotriene a-4 hydrolase in humans .

Mode of Action

It’s known that benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . This suggests that the compound might interact with its targets through a free radical mechanism .

Biochemical Pathways

The compound’s benzylic position and its susceptibility to free radical attack suggest that it might be involved in oxidative degradation pathways .

Pharmacokinetics

Similar compounds have been found to have variable absorption, distribution, metabolism, and excretion properties .

Result of Action

tuberculosis H37Rv strain .

Action Environment

The compound’s susceptibility to free radical attack suggests that oxidative conditions might influence its action .